Cas no 1439896-74-8 (6-(2,2,2-Trifluoroethoxy)pyrimidine-4-carboxylic acid)

• Product Name: 6-(2,2,2-Trifluoroethoxy)pyrimidine-4-carboxylic acid
• CAS No: 1439896-74-8
• MF: C₇H₅F₃N₂O₃
• MW: 222.121412038803
• CID: 5032566
• Update Time: 2023-08-24

6-(2,2,2-Trifluoroethoxy)pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(2,2,2-Trifluoroethoxy)pyrimidine-4-carboxylic acid

• Inchi： 1S/C7H5F3N2O3/c8-7(9,10)2-15-5-1-4(6(13)14)11-3-12-5/h1,3H,2H2,(H,13,14)
• InChI Key： LDWUQVUXOUYYOS-UHFFFAOYSA-N
• SMILES： FC(COC1C=C(C(=O)O)N=CN=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 234
• XLogP3: 1.5
• Topological Polar Surface Area: 72.3